Cas no 2168444-53-7 (7-ethyl-2,6-dioxa-8-azaspiro3.5nonane)

• Product Name: 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane
• CAS No: 2168444-53-7
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5760475
• PubChem ID: 165873957
• Update Time: 2025-06-15

7-ethyl-2,6-dioxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• EN300-1278800
• 7-ethyl-2,6-dioxa-8-azaspiro[3.5]nonane
• 2168444-53-7
• 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane

• Inchi： 1S/C8H15NO2/c1-2-7-9-3-8(6-11-7)4-10-5-8/h7,9H,2-6H2,1H3
• InChI Key： YDBOLJBFDLVENQ-UHFFFAOYSA-N
• SMILES： O1CC2(COC(CC)NC2)C1

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane

Introduction to 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane (CAS No. 2168444-53-7) in Modern Chemical and Pharmaceutical Research

7-ethyl-2,6-dioxa-8-azaspiro3.5nonane, identified by the CAS number 2168444-53-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique spirocyclic framework and potential biological activities. This compound belongs to the class of azaspiro compounds, which are known for their diverse pharmacological properties and applications in drug discovery. The presence of both oxygen and nitrogen atoms in its core structure contributes to its versatility, making it a subject of interest for medicinal chemists and bioorganic chemists alike.

The molecular structure of 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane features a spirocyclic backbone formed by the fusion of a cyclopropane ring with an azepane ring, further modified by ethyl and oxygen-containing substituents. This unique architecture imparts distinct electronic and steric properties to the molecule, which can be exploited for designing novel therapeutic agents. The compound’s ability to interact with biological targets in specific ways makes it a promising candidate for further investigation in the development of new drugs.

In recent years, there has been growing interest in spirocyclic compounds due to their potential as scaffolds for drug development. These molecules often exhibit enhanced binding affinity and selectivity towards biological targets, making them valuable in the design of small-molecule drugs. The spirocyclic nature of 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane contributes to its stability and rigidity, which are desirable properties for drug candidates that need to maintain structural integrity within biological systems.

One of the most compelling aspects of 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane is its potential biological activity. Preliminary studies have suggested that this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory, analgesic, and even anticancer effects. These findings are particularly intriguing given the increasing demand for innovative treatments that address unmet medical needs. The compound’s mechanism of action remains under investigation, but early studies indicate that it may interact with multiple biological pathways simultaneously.

The synthesis of 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane presents a significant challenge due to its complex structure. However, advances in synthetic chemistry have made it possible to access such molecules with increasing efficiency and precision. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the spirocyclic core of this compound. These methods not only improve yield but also allow for the introduction of functional groups at specific positions, enabling fine-tuning of biological activity.

The pharmaceutical industry is increasingly recognizing the importance of structural diversity in drug discovery programs. Compounds like 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane offer a rich source of structural motifs that can be explored for developing new therapies. By leveraging computational methods such as molecular modeling and virtual screening, researchers can identify derivatives of this compound with enhanced pharmacological properties. Such approaches accelerate the drug discovery process by predicting how different structural modifications will affect biological activity.

Recent research has also highlighted the role of azaspiro compounds in addressing neurological disorders. The unique structural features of these molecules make them attractive candidates for modulating neurotransmitter systems involved in conditions such as Alzheimer’s disease and Parkinson’s disease. While more work is needed to fully understand the potential applications of 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane, these findings suggest that it could play a role in developing novel treatments for these challenging conditions.

The chemical synthesis and functionalization of 7-ethyl-2,6-dioxa-8-azaspiro3.5nonane have opened up new avenues for exploring its pharmacological potential. Researchers are now focusing on optimizing synthetic routes to produce this compound on a larger scale while maintaining high purity standards. Additionally, efforts are underway to develop methods for modifying its structure systematically, allowing for the creation of a library of derivatives with tailored biological activities.

In conclusion,7-ethyl-2,6-dioxa-octahydroazonine (CAS No. 2168444) represents an exciting opportunity for innovation in pharmaceutical research due to its unique structural features and potential biological activities,spirocyclic framework,and functional groups,spirocyclic core,and interactions with biological targets,spirocyclic scaffold,spirocyclic compounds,and drug discovery,spirocyclic architecture,and medicinal chemistry,spirocyclic derivatives,and therapeutic applications,spirocyclic molecule,and synthetic methodologies,spirocyclic system,and pharmacological evaluation,spirocyclic scaffold,and medicinal chemistry research,spirocyclic framework,and drug development pathways,spirocyclic derivatives,and future directions,spirocyclic core,and interdisciplinary collaboration,spirocyclic architecture,and innovation in chemical biology.